Cas no 1215493-56-3 (RG2833)

• Product Name: RG2833
• CAS No: 1215493-56-3
• MF: C₂₀H₂₅N₃O₂
• MW: 339.4314
• MDL: MFCD25976845
• CID: 2102473
• PubChem ID: 56654642
• Update Time: 2024-11-03

RG2833 Chemical and Physical Properties

Names and Identifiers

• RG2833
• N-[6-(2-aminoanilino)-6-oxohexyl]-4-methylbenzamide
• RG2833 (RGFP109)
• RGFP 109
• RG-2833
• RGFP-109
• N-(6-((2-Aminophenyl)amino)-6-oxohexyl)-4-methylbenzamide
• RGFP109
• 17V14R89EU
• N-(6-(2-Aminophenylamino)-6-oxohexyl)-4-methylbenzamide
• N-[6-(2-aminophenylamino)-6-oxohexyl]-4-methylbenzamide
• VOPDXHFYDJAYNS-UHFFFAOYSA-N
• GTPL7501
• BDBM207629
• HMS3747M17
• HMS3653O08
• s7292
• 2684AH
• AK546305
• US926
• HMS3886B13
• NCGC
• N-(2-aminophenyl)-6-[(4-methylphenyl)formamido]hexanamide
• US9265734, R01
• BRD-K02389548-001-04-1
• RG2833 (RGFP109)?
• EX-A767
• Q27088540
• RG 2833
• N-(2-aminophenyl)-6-((4-methylphenyl)formamido)hexanamide
• BRD-K02389548-001-02-5
• MFCD25976845
• DTXCID9075791
• NCGC00381565-04
• CS-1526
• AC-33034
• SW219374-1
• HDACi 109
• RG 2833 [WHO-DD]
• CCG-267917
• 1215493-56-3
• AKOS030525997
• HY-16425
• GLXC-90514
• AS-55992
• SCHEMBL529065
• UNII-17V14R89EU
• DTXSID20153300
• CHEMBL3970532
• J-690067

• MDL： MFCD25976845
• Inchi： 1S/C20H25N3O2/c1-15-10-12-16(13-11-15)20(25)22-14-6-2-3-9-19(24)23-18-8-5-4-7-17(18)21/h4-5,7-8,10-13H,2-3,6,9,14,21H2,1H3,(H,22,25)(H,23,24)
• InChI Key： VOPDXHFYDJAYNS-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])C(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])=O)N([H])C1=C([H])C([H])=C([H])C([H])=C1N([H])[H]

Computed Properties

• Exact Mass: 339.19467705 g/mol
• Monoisotopic Mass: 339.19467705 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.2
• Molecular Weight: 339.4

Experimental Properties

• Density: 1.163±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.051 g/l) (25 º C),

RG2833 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides 2'-Aminoanilides